5-[({2-[4-(propan-2-yl)phenyl]-1,3-thiazol-4-yl}methyl)sulfanyl]-4H-1,2,4-triazol-3-amine

• IUPAC Name: 3-[[2-(4-propan-2-ylphenyl)-1,3-thiazol-4-yl]methylsulfanyl]-1H-1,2,4-triazol-5-amine
• InChI: InChI=1S/C15H17N5S2/c1-9(2)10-3-5-11(6-4-10)13-17-12(7-21-13)8-22-15-18-14(16)19-20-15/h3-7,9H,8H2,1-2H3,(H3,16,18,19,20)
• InChI Key: PZPRFKLPNAZSKO-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C1=CC=C(C=C1)C2=NC(=CS2)CSC3=NNC(=N3)N
• Molecular Formula: C15H17N5S2
• Molecular Weight: 331.5 g/mol

Description

The compound is a complex organic molecule with several functional groups, including a thiazole ring, a triazole ring, and a sulfanyl group. These types of compounds are often found in pharmaceuticals and other biologically active substances.

Molecular Structure Analysis

The compound contains several ring structures, which often contribute to the stability and reactivity of the molecule. The presence of nitrogen in the triazole ring can also contribute to its reactivity.

Scientific Research Applications

Antimicrobial Activity

Several studies have synthesized compounds related to 5-[({2-[4-(propan-2-yl)phenyl]-1,3-thiazol-4-yl}methyl)sulfanyl]-4H-1,2,4-triazol-3-amine, showing significant antimicrobial activities. Abdelhamid et al. (2010) synthesized derivatives containing the thiazole moiety, demonstrating varied antimicrobial effectiveness against different microorganisms (Abdelhamid, A., Abdelall, E. K. A., Abdel-Riheem, N. A., & Ahmed, S., 2010). Similarly, Bektaş et al. (2007) created novel 1,2,4-triazole derivatives, with some showing moderate to good antimicrobial properties against test microorganisms (Bektaş, H., Karaali, N., Sahin, D., Demirbaş, A., Karaoglu, S., & Demirbas, N., 2007). Hussain et al. (2008) developed 1,2,4-triazole and 1,3,4-thiadiazole derivatives showing significant antibacterial and antifungal activity, which could be related to the potential applications of the compound (Hussain, S., Sharma, J., & Amir, M., 2008).

Synthesis and Chemical Properties

The compound's structure allows for the synthesis of a wide range of derivatives with potential biological activities. For example, Sah et al. (2014) explored the synthesis of formazans from Mannich base derivatives of related compounds as antimicrobial agents, indicating the versatility of such chemical structures in synthesizing compounds with potential bioactivity (Sah, P., Bidawat, P., Seth, M., & Gharu, C. P., 2014). Additionally, the modification of polymeric materials with amine compounds, including structures similar to our compound of interest, shows increased thermal stability and potential for medical applications (Aly, H. M., & El-Mohdy, H. L. A., 2015).

Mechanism of Action

The mechanism of action would depend on the specific use of the compound. Many similar compounds act by binding to specific proteins or enzymes in the body.